![molecular formula C7H6BrClO B041808 4-Bromo-2-chloroanisole CAS No. 50638-47-6](/img/structure/B41808.png)
4-Bromo-2-chloroanisole
Overview
Description
4-Bromo-2-chloroanisole (4-BCA) is a halogenated aromatic hydrocarbon compound that is widely used in scientific research applications. It is a colorless, volatile liquid with a pungent odor and is a derivative of anisole. It is used in organic synthesis, as a reagent in organic chemistry, and as a starting material for the synthesis of pharmaceuticals and agrochemicals. 4-BCA is also used in the production of polymers and other materials.
Scientific Research Applications
Photolysis and Radical Formation : Direct photolysis of related compounds, like 4-chloroanisole, leads to the formation of radicals such as the 4-methoxyphenylperoxyl radical. This process is significant for understanding the homolytic cleavage of the C-Cl bond in similar chemical structures (Silva et al., 2006).
Analytical Chemistry Applications : Research has developed sensitive methods for analyzing chloroanisoles and their corresponding chlorophenols in biological extracts, which is crucial for improving extraction methods in different tissues (Gee et al., 1974).
Agricultural Implications : Studies on compounds like 2,4,6-trichloroanisole have shown their impact in agriculture, such as causing musty taints in chickens, which can be mitigated by fungi in the litter (Land et al., 1975).
Catalysis and Chemical Synthesis : Novel carbenes and their nickel(II) complexes, which are active catalysts for the Kumada coupling reaction, facilitate the rapid conversion of related anisoles to other significant compounds (Berding et al., 2009).
Environmental Science : The study of chloroanisoles in various environments, such as the marine troposphere, provides insights into their origins, both biogenic and anthropogenic, and their environmental impact (Führer & Ballschmiter, 1998).
Pharmacology and Biotechnology : Research into the synthesis of certain compounds from halophenols, like alkoxyindoles, is significant for developing inhibitors of enzymes like phospholipase A2, which has applications in pharmaceuticals and biotechnology (Sanz et al., 2007).
Toxicology and Drug Metabolism : Studies on metabolites of similar compounds, such as 4-bromo-2,5-dimethoxyphenethylamine (2C-B), in different species, including humans, help understand their metabolic pathways and toxic effects, which is crucial for toxicology and pharmacology (Kanamori et al., 2002; Carmo et al., 2005).
Safety and Hazards
Mechanism of Action
Target of Action
Like many aromatic compounds, it may interact with various enzymes, receptors, or other proteins within the cell .
Mode of Action
The mode of action of 4-Bromo-2-chloro-1-methoxybenzene involves several chemical reactions. It can undergo electrophilic aromatic substitution because aromaticity is maintained . In the first, slow or rate-determining, step the electrophile forms a sigma-bond to the benzene ring, generating a positively charged benzenonium intermediate . In the second, fast step, a proton is removed from this intermediate, yielding a substituted benzene ring .
Biochemical Pathways
The compound can participate in free radical bromination, nucleophilic substitution, and oxidation . These reactions can affect various biochemical pathways, depending on the specific targets of the compound within the cell .
Pharmacokinetics
Like many aromatic compounds, it is likely to be absorbed and distributed throughout the body, metabolized by the liver, and excreted in the urine .
Result of Action
Given its potential interactions with various cellular targets, it could have multiple effects at the molecular and cellular levels .
Action Environment
Environmental factors such as temperature, pH, and the presence of other chemicals can influence the action, efficacy, and stability of 4-Bromo-2-chloro-1-methoxybenzene . For example, its reactivity may be affected by the pH of the environment, and its stability could be influenced by temperature and light exposure .
Properties
IUPAC Name |
4-bromo-2-chloro-1-methoxybenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BrClO/c1-10-7-3-2-5(8)4-6(7)9/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FPIQNBOUYZLESW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Br)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BrClO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70198680 | |
Record name | 4-Bromo-2-chloroanisole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70198680 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.48 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
50638-47-6 | |
Record name | 4-Bromo-2-chloroanisole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=50638-47-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Bromo-2-chloroanisole | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0050638476 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Bromo-2-chloroanisole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70198680 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-bromo-2-chloroanisole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.051.503 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is known about the structural characteristics of 4-Bromo-2-chloro-1-methoxybenzene?
A1: 4-Bromo-2-chloro-1-methoxybenzene, also known as 4-Bromo-2-chloroanisole, serves as a precursor in the synthesis of hydroxylated metabolites of polychlorinated biphenyls (PCBs) []. The molecule itself exhibits standard bond lengths and angles. Interestingly, the methoxy group deviates slightly from the plane of the benzene ring [].
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